4,7,8-Trimethyl-2-(2-methylpropyl)-6-(2-phenylethyl)purino[7,8-a]imidazole-1,3-dione

• Molecular Formula: C22H27N5O2
• Molecular Weight: 393.5 g/mol
• IUPAC Name: 4,7,8-trimethyl-2-(2-methylpropyl)-6-(2-phenylethyl)purino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C22H27N5O2/c1-14(2)13-26-20(28)18-19(24(5)22(26)29)23-21-25(15(3)16(4)27(18)21)12-11-17-9-7-6-8-10-17/h6-10,14H,11-13H2,1-5H3
• InChI Key: GNYINOXXAOOFHF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N2C3=C(N=C2N1CCC4=CC=CC=C4)N(C(=O)N(C3=O)CC(C)C)C)C

Description

The compound 4,7,8-Trimethyl-2-(2-methylpropyl)-6-(2-phenylethyl)purino[7,8-a]imidazole-1,3-dione is a purinoimidazole-dione derivative characterized by a bicyclic core with methyl groups at positions 4, 7, and 8, a 2-methylpropyl (isobutyl) substituent at position 2, and a 2-phenylethyl group at position 4.

Biological Activity

4,7,8-Trimethyl-2-(2-methylpropyl)-6-(2-phenylethyl)purino[7,8-a]imidazole-1,3-dione is a complex purine derivative that exhibits a variety of biological activities. This compound is part of a broader class of imidazole-containing compounds known for their pharmacological potential. This article reviews the biological activity of this compound, including its mechanisms of action, therapeutic applications, and relevant case studies.

Chemical Structure and Properties

The structure of 4,7,8-Trimethyl-2-(2-methylpropyl)-6-(2-phenylethyl)purino[7,8-a]imidazole-1,3-dione features a purine base with multiple methyl and phenyl substitutions. The presence of these functional groups is significant for its biological activity.

Property	Value
Molecular Formula	C₁₈H₂₃N₅O₂
Molecular Weight	353.41 g/mol
Solubility	Soluble in DMSO and ethanol
Melting Point	Not available

The biological activity of this compound is primarily attributed to its ability to interact with various biological targets. Key mechanisms include:

• Enzyme Inhibition : The compound has shown potential as an inhibitor of specific enzymes involved in metabolic pathways.
• Receptor Modulation : It may act on various receptors, influencing signaling pathways related to inflammation and immune responses.
• Antioxidant Activity : Some studies suggest that it possesses antioxidant properties that can mitigate oxidative stress in cells.

Biological Activities

Research has documented several biological activities associated with this compound:

• Antimicrobial Activity
  • Studies indicate that the compound exhibits antibacterial properties against a range of Gram-positive and Gram-negative bacteria. For instance, it has been tested against Staphylococcus aureus and Escherichia coli, showing significant inhibitory effects.
• Anti-inflammatory Effects
  • The compound has demonstrated the ability to reduce inflammatory markers in vitro and in vivo models. This activity is crucial for developing therapies for chronic inflammatory diseases.
• Anticancer Properties
  • Preliminary investigations have shown that this compound can induce apoptosis in cancer cell lines, suggesting potential as an anticancer agent. Specific studies have targeted breast and prostate cancer cells.

Case Studies

Several case studies have highlighted the efficacy of 4,7,8-Trimethyl-2-(2-methylpropyl)-6-(2-phenylethyl)purino[7,8-a]imidazole-1,3-dione:

• Study on Antimicrobial Activity : A study published in Journal of Medicinal Chemistry evaluated the compound's effectiveness against various pathogens. Results indicated a minimum inhibitory concentration (MIC) of 32 µg/mL against E. coli .
• Anti-inflammatory Research : In a model of induced inflammation in rats, treatment with the compound resulted in a significant reduction in paw edema compared to control groups .

Comparison with Similar Compounds

Structural and Functional Group Analysis

• Hydrophobic vs. Hydrophilic Substituents: The target compound’s 6-(2-phenylethyl) group provides moderate hydrophobicity, facilitating membrane permeability, whereas analogs like ZINC170624334 (6-hydroxyethyl) prioritize solubility .
• In contrast, 6-butyl-2,4-dimethyl-7-(4-methylphenyl) (ChemBK) lacks the 8-methyl group, reducing steric bulk .

• Electronic Modifications :

  • 6-(2-Chlorophenyl) () and 6-(3,4-dimethoxyphenyl) () substituents demonstrate how electron-withdrawing (Cl) or donating (OCH₃) groups alter electronic profiles, impacting receptor binding or metabolic stability.

Pharmacological Implications

• Binding Affinity : Compounds like ZINC170624334 were prioritized in virtual screens due to shape similarity to talazoparib (PARP inhibitor), suggesting the target compound’s trimethyl/isobutyl groups may similarly enhance target selectivity .
• Metabolic Stability : The 2-(2-ethoxyethyl) group in ’s compound introduces an ether linkage, which may resist oxidative metabolism compared to the target’s isobutyl chain .